Cas no 93878-29-6 (Hexanedioic acid, 3,3-diphenyl-)

Hexanedioic acid, 3,3-diphenyl- structure
93878-29-6 structure
Product Name:Hexanedioic acid, 3,3-diphenyl-
CAS No:93878-29-6
MF:C18H18O4
MW:298.333125591278
CID:752477
PubChem ID:10469968
Update Time:2025-04-19

Hexanedioic acid, 3,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Hexanedioic acid, 3,3-diphenyl-
    • 3,3-diphenylhexanedioic acid
    • 93878-29-6
    • DTXSID90440496
    • Inchi: 1S/C18H18O4/c19-16(20)11-12-18(13-17(21)22,14-7-3-1-4-8-14)15-9-5-2-6-10-15/h1-10H,11-13H2,(H,19,20)(H,21,22)
    • InChI Key: POGCKUWIJXQYHC-UHFFFAOYSA-N
    • SMILES: OC(CC(C1C=CC=CC=1)(C1C=CC=CC=1)CCC(=O)O)=O

Computed Properties

  • Exact Mass: 298.12050905g/mol
  • Monoisotopic Mass: 298.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 74.6Ų
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